Cas no 959245-76-2 (3-Bromo-5-(trifluoromethyl)picolinic acid)

• Product Name: 3-Bromo-5-(trifluoromethyl)picolinic acid
• CAS No: 959245-76-2
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• MDL: MFCD11036124
• CID: 1001850
• PubChem ID: 13001834
• Update Time: 2025-11-02

3-Bromo-5-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethyl)picolinic acid
• 3-Bromo-5-(trifluoromethyl)pyridine-2-carboxylic acid
• 3-Bromo-5-(trifluoromethyl)-2-pyridinecarboxylic acid (ACI)
• DGCOFXUWTIYTNZ-UHFFFAOYSA-N
• DS-2594
• MFCD11036124
• DB-339220
• CS-0041269
• 3-BROMO-5-(TRIFLUOROMETHYL)PICOLINICACID
• AC-29090
• AKOS016007567
• DTXSID80514771
• 959245-76-2
• 3-Bromo-5-(trifluoromethyl)-2-pyridinecarboxylic acid
• SCHEMBL11126436

• MDL： MFCD11036124
• Inchi： 1S/C7H3BrF3NO2/c8-4-1-3(7(9,10)11)2-12-5(4)6(13)14/h1-2H,(H,13,14)
• InChI Key： DGCOFXUWTIYTNZ-UHFFFAOYSA-N
• SMILES： O=C(C1C(Br)=CC(C(F)(F)F)=CN=1)O

Computed Properties

• Exact Mass: 268.93000
• Monoisotopic Mass: 268.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 2.56110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Bromo-5-(trifluoromethyl)picolinic acid

Comprehensive Overview of 3-Bromo-5-(trifluoromethyl)picolinic acid (CAS No. 959245-76-2)

3-Bromo-5-(trifluoromethyl)picolinic acid (CAS No. 959245-76-2) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique picolinic acid backbone substituted with a bromo group and a trifluoromethyl moiety, offers versatile reactivity and functional properties. Its molecular structure, C₇H₃BrF₃NO₂, makes it a valuable intermediate for synthesizing bioactive molecules and advanced materials.

The growing interest in 3-Bromo-5-(trifluoromethyl)picolinic acid is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role as a building block for designing small-molecule inhibitors targeting enzymes and receptors. For instance, its trifluoromethyl group enhances metabolic stability and lipophilicity, critical factors in optimizing pharmacokinetic properties. In agrochemicals, this compound contributes to the development of herbicides and pesticides with improved efficacy and environmental safety profiles.

From a synthetic perspective, CAS No. 959245-76-2 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, due to its reactive bromo substituent. These reactions enable the construction of complex aryl-aryl and aryl-heteroatom bonds, which are pivotal in medicinal chemistry. Additionally, the trifluoromethyl group introduces electron-withdrawing effects, influencing the compound's electronic properties and making it a valuable tool for structure-activity relationship (SAR) studies.

Recent advancements in sustainable chemistry have also highlighted the importance of 3-Bromo-5-(trifluoromethyl)picolinic acid in green synthesis methodologies. Researchers are exploring catalyst-free and solvent-free routes to minimize waste and energy consumption. This aligns with the global push toward eco-friendly chemical processes, a topic frequently searched in AI-driven literature and scientific databases.

Another area of interest is the compound's potential in material science, particularly in the design of organic electronic materials. The trifluoromethyl group can modulate charge transport properties, making it relevant for OLEDs, sensors, and conductive polymers. This versatility has led to a surge in patents and publications, reflecting its commercial and academic value.

For those seeking high-purity 3-Bromo-5-(trifluoromethyl)picolinic acid, it is essential to source the compound from reputable suppliers adhering to Good Manufacturing Practices (GMP). Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. Storage recommendations typically include anhydrous conditions and low temperatures to prevent degradation.

In summary, 3-Bromo-5-(trifluoromethyl)picolinic acid (CAS No. 959245-76-2) is a multifaceted compound with broad applications across life sciences and advanced materials. Its unique structural features and reactivity continue to inspire innovation, addressing contemporary challenges in drug development, sustainable agriculture, and green technology. As research progresses, this compound is poised to play an even greater role in shaping the future of specialty chemicals.